![molecular formula C21H16N2O2 B2588054 2-amino-4-(3-methoxyphenyl)-4H-benzo[g]chromene-3-carbonitrile CAS No. 861208-29-9](/img/structure/B2588054.png)
2-amino-4-(3-methoxyphenyl)-4H-benzo[g]chromene-3-carbonitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-amino-4-(3-methoxyphenyl)-4H-benzo[g]chromene-3-carbonitrile is a novel compound with a wide range of potential applications in the field of scientific research. It has a unique chemical structure that makes it an ideal candidate for a variety of research applications. This compound has been studied extensively and has been found to have promising potential in the areas of drug development, chemical synthesis, and biochemistry.
Scientific Research Applications
- 2-Amino-4-(3-methoxyphenyl)-4H-benzo[g]chromene-3-carbonitrile has been studied for its potential antitumor effects. Researchers have explored its ability to inhibit cancer cell growth and induce apoptosis (programmed cell death). Further investigations into its mechanism of action and efficacy against specific cancer types are ongoing .
- Inflammation plays a crucial role in various diseases. This compound has shown promise as an anti-inflammatory agent. Researchers have examined its impact on inflammatory pathways, including cytokine modulation and inhibition of inflammatory enzymes. Understanding its precise mechanisms could lead to novel therapeutic strategies .
- Oxidative stress contributes to aging and various health conditions. Studies have investigated the antioxidant potential of this compound. It scavenges free radicals and protects cells from oxidative damage. Further research aims to elucidate its role in preventing oxidative stress-related diseases .
- Neurodegenerative disorders, such as Alzheimer’s and Parkinson’s diseases, are characterized by neuronal damage. Researchers have explored the neuroprotective properties of this compound. It may enhance neuronal survival, reduce oxidative stress, and modulate neuroinflammation. Clinical trials are needed to validate its efficacy .
- The compound has been evaluated for its antimicrobial potential. It exhibits inhibitory effects against bacteria, fungi, and viruses. Researchers are investigating its use as a potential antibiotic or antiviral agent. Structural modifications could enhance its activity and specificity .
- Beyond its biological properties, this compound has been utilized in synthetic chemistry. Researchers have employed it as a building block for constructing more complex molecules. Its unique structure allows for diverse transformations, making it valuable in organic synthesis .
Antitumor Activity
Anti-Inflammatory Properties
Antioxidant Activity
Neuroprotective Effects
Antimicrobial Activity
Synthetic Applications
properties
IUPAC Name |
2-amino-4-(3-methoxyphenyl)-4H-benzo[g]chromene-3-carbonitrile |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H16N2O2/c1-24-16-8-4-7-15(9-16)20-17-10-13-5-2-3-6-14(13)11-19(17)25-21(23)18(20)12-22/h2-11,20H,23H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XSCFZXIIVKWCMG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)C2C3=CC4=CC=CC=C4C=C3OC(=C2C#N)N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H16N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
328.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-amino-4-(3-methoxyphenyl)-4H-benzo[g]chromene-3-carbonitrile |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.